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Abstract

Dibromomethane-d2 (CD2Brz), an isotopically labeled analog of methylene bromide, is a
critical solvent and reagent in nuclear magnetic resonance (NMR) spectroscopy and various
synthetic applications. Its unique properties necessitate specialized handling and storage
protocols to ensure experimental integrity, user safety, and long-term stability. This document
provides a comprehensive guide for researchers, scientists, and drug development
professionals on the best practices for managing Dibromomethane-d2, grounded in
established safety data and field-proven laboratory techniques.

Introduction to Dibromomethane-d2

Dibromomethane-d2, also known as Methylene-d2 bromide, is a halogenated hydrocarbon
where the two hydrogen atoms have been replaced with deuterium. This isotopic substitution
makes it a valuable, non-protonated solvent for high-resolution NMR analysis, preventing
solvent signal interference in the *H spectrum. It is also used as a deuterated building block in
organic synthesis.[1][2] Like its non-deuterated counterpart, it is a dense, colorless liquid that is
slightly soluble in water but highly soluble in common organic solvents.[3][4] Many commercial
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preparations contain a copper stabilizer to inhibit degradation. Understanding its physical

properties and inherent hazards is the foundation for its safe and effective use.

Physicochemical and Safety Data

A thorough understanding of the material's properties is essential before handling. The

following table summarizes key quantitative data for Dibromomethane-d2.

Property Value Source(s)
CAS Number 22117-86-8 [5]
Molecular Formula CD2Br2 [2]
Molecular Weight 175.85 g/mol [2]
Appearance Colorless liquid [3][6]
Density ~2.505 g/mL at 25 °C

Boiling Point 99 °C (lit.) [1]

Melting Point -52 °C (lit.) [7]

Vapor Pressure

34.9 mmHg at 20 °C

[5]

Vapor Density

5.9 - 6.05 (vs. air)

[5]

Refractive Index

n20/D 1.5381 (lit.)

[1]

GHS Hazard Codes

H332, H412

GHS Signal Word

Warning

Core Directive: Safety and Hazard Management

Dibromomethane-d2 is classified as harmful if inhaled and harmful to aquatic life with long-

lasting effects.[5][8] The primary health risks are associated with the inhalation of its vapors,

which are significantly denser than air and can accumulate in poorly ventilated areas.[5]
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Engineering Controls and Personal Protective
Equipment (PPE)

The causality behind selecting controls is to create a multi-layered barrier between the
researcher and the chemical, minimizing exposure through all potential routes.

o Primary Engineering Control: Always handle Dibromomethane-d2 inside a certified
chemical fume hood to control vapor inhalation.[9][10] The high vapor density makes this
non-negotiable.

o Eye and Face Protection: Wear chemical splash goggles that meet appropriate government
standards (e.g., EN 166 in the EU or NIOSH in the US).[5] A face shield should be worn over
goggles when handling larger quantities (>100 mL) or when there is a significant splash risk.

» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves.[5] Nitrile gloves
may be suitable for incidental contact, but it is crucial to consult the glove manufacturer's
compatibility chart for protection against halogenated hydrocarbons during prolonged
handling or immersion.[10]

o Respiratory Protection: If engineering controls are insufficient or during a large spill,
respiratory protection is required. Use a respirator with a filter type appropriate for organic
vapors (e.g., Type ABEK as per EN14387).

Incompatible Materials

To prevent hazardous reactions, Dibromomethane-d2 must be stored and handled away from
incompatible materials. These include:

» Strong oxidizing and reducing agents[11]
o Alkali metals (e.g., potassium)[11]

¢ Many amines, nitrides, and epoxides[11]

Storage and Stability Protocols
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The primary goals of proper storage are to maintain the chemical and isotopic purity of the
solvent and to prevent accidental release. Deuterated solvents are particularly susceptible to
contamination from atmospheric moisture.[12][13][14]

o General Storage: Store in a tightly closed original container in a cool, dry, and well-ventilated
area designated for toxic compounds.

o Temperature: Refrigeration at 2-8°C is recommended to maximize shelf life and stability, a
practice consistent with other sensitive halogenated deuterated solvents like Methylene
Chloride D2.[2][12] Before use, allow the vial to warm to room temperature before opening to
prevent condensation of atmospheric moisture into the cold solvent.[12]

 Inert Atmosphere: The high hygroscopicity of deuterated solvents means they readily absorb
H20 from the air, which not only introduces a water peak in the NMR spectrum but can also
lead to H-D exchange with labile protons in a sample.[12][15] Therefore, always handle the
solvent under a dry, inert atmosphere such as argon or nitrogen.[12][15]

o Packaging Integrity: For multi-use quantities, septum-sealed bottles are preferred. Use
proper syringe techniques to withdraw the solvent while maintaining a positive pressure of
inert gas inside the bottle.[13] For applications demanding the highest purity and minimal
water content, single-use glass ampoules are the ideal choice.[12][13]

Experimental Protocols

The following workflows are designed to be self-validating systems, incorporating safety and
purity considerations at each step.

Workflow for Safe Handling and Dispensing

This diagram illustrates the logical flow from retrieving the solvent from storage to its use in an
experiment, emphasizing critical control points.
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Caption: Workflow for the safe handling of Dibromomethane-d2.
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Protocol for Preparing an NMR Sample

This protocol is designed to minimize atmospheric contamination, a common problem with
deuterated NMR solvents.[12][13]

o Glassware Preparation: Place the NMR tube, pipettes, and any other glassware in an oven
at >120°C for at least 4 hours (overnight is ideal). Transfer the hot glassware to a desiccator
and allow it to cool to room temperature under vacuum or in the presence of a desiccant.[13]
[14]

o Workstation Setup: Perform all subsequent steps in a chemical fume hood over a tray lined
with absorbent material. If available, use a glove box or glove bag with a dry nitrogen or
argon atmosphere for the highest quality samples.[14]

» Retrieve Solvent: Remove the Dibromomethane-d2 vial from refrigerated storage. Allow the
container to equilibrate to ambient temperature for 15-20 minutes before opening to prevent
moisture condensation.[12]

e Prepare the Sample:

[e]

Accurately weigh and add your solid analyte to the oven-dried NMR tube.

o

Using a dry syringe, pierce the septum of the Dibromomethane-d2 vial. Purge the syringe
with inert gas.

o

Withdraw the required volume of solvent (typically 0.5-0.7 mL).

[¢]

Carefully add the solvent to the NMR tube containing your analyte.

e Cap and Mix: Cap the NMR tube securely. Use a vortex mixer to ensure the sample is fully
dissolved. Avoid shaking the tube by hand, as this can introduce contaminants from the cap.
[14]

e Final Steps: Clean the exterior of the NMR tube before inserting it into the spectrometer.
Tightly reseal the main solvent vial and return it to refrigerated storage.

Spill Management and Waste Disposal

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.eurisotop.com/nmr_solvents/nmr_technical
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.benchchem.com/product/b1599747/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-dibromomethane-d2
https://www.eurisotop.com/nmr_solvents/nmr_technical
https://www.benchchem.com/product/b1599747/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-dibromomethane-d2
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Accidents can happen, and a prepared response is critical for safety.

Spill Response Decision Tree

Spill Detected

Is the spill large or
in a poorly ventilated area?

Don appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area
Alert EHS
Pull Fire Alarm

Contain spill with
inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material
into a sealed, labeled
hazardous waste container

Clean spill area
with soap and water

Dispose of waste
Report incident
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Caption: Decision tree for responding to a Dibromomethane-d2 spill.

Waste Disposal

All waste materials contaminated with Dibromomethane-d2, including the chemical itself,
absorbent materials from spills, and empty containers, must be treated as hazardous waste.[5]

o Collect waste in a designated, properly labeled, and sealed container.[5][7]

» Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal. Handle
uncleaned containers with the same precautions as the product itself.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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